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Compound of Interest

Compound Name: 2-Bromo-6-ethoxy-3-nitropyridine

CAS No.: 857992-18-8

Cat. No.: B189582

Get Quote

Executive Summary
2-Bromo-6-ethoxy-3-nitropyridine is a highly functionalized heterocyclic building block used

primarily in the synthesis of pharmaceutical intermediates (e.g., kinase inhibitors) and

agrochemicals. Its structure features three distinct electronic environments: a lipophilic ethoxy

group, an electron-withdrawing nitro group, and a reactive bromo handle.

Current Data Status: While specific experimental solubility values for this exact ethoxy-analog

are not widely published in open literature, its behavior can be accurately predicted using its

methyl-analog (2-Bromo-6-methoxy-3-nitropyridine, CAS 344296-05-5) and standard structure-

property relationships (SPR).

Key Solubility Takeaway: The compound exhibits a "Lipophilic-Polar" profile. It is highly soluble

in polar aprotic solvents (DMSO, DMF) and chlorinated solvents (DCM), moderately soluble in

esters and alcohols, and practically insoluble in water.

Physicochemical Profile & Structural Analysis[1][2]
[3]
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Understanding the molecule's functional groups is the first step to predicting solvent interaction.

[1]

Feature Moiety Effect on Solubility

Core Pyridine Ring

Moderate polarity; introduces

basicity (suppressed here by -

NO2).

EWG
3-Nitro (

)

Increases polarity and dipole

moment; reduces basicity;

enhances solubility in polar

aprotic solvents (DMSO).

Lipophile
6-Ethoxy (

)

Increases

(lipophilicity); enhances

solubility in organic solvents

(EtOAc, DCM) compared to

the methoxy analog.

Halogen
2-Bromo (

)

Increases density and

lipophilicity; negligible effect on

hydrogen bonding.

Predicted Properties:

Physical State: Crystalline Solid (Yellow/Orange hue typical of nitropyridines).

(Predicted): ~2.2 – 2.6 (Moderately Lipophilic).

Melting Point: Likely range

(Inferred from methoxy analog).

Solubility Tier List
This classification guides solvent selection for synthesis (reactions) and purification (work-

up/crystallization).
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Class A: High Solubility (>100 mg/mL)
Best for: Reaction media, preparing stock solutions.

Dichloromethane (DCM): Excellent solvent. The lipophilic ethoxy and bromo groups interact

well with DCM.

Dimethyl Sulfoxide (DMSO): Universal solvent for this class.[1] Essential for biological

assays or

reactions.

Dimethylformamide (DMF): Similar to DMSO; preferred for high-temperature reactions.

Tetrahydrofuran (THF): Good solubility, though potential for peroxide formation must be

monitored.

Class B: Moderate Solubility (10–50 mg/mL)
Best for: Chromatography eluents, extractions.

Ethyl Acetate (EtOAc): Good solubility. The standard solvent for extraction during work-up.

Acetone: Soluble, but rarely used for reactions due to volatility and reactivity (aldol

condensation).

Acetonitrile (MeCN): Moderate to high solubility; useful for HPLC sample prep.

Class C: Temperature-Dependent Solubility
Best for: Recrystallization.

Ethanol / Methanol: Likely sparingly soluble at room temperature (RT) but highly soluble at

reflux.

Recrystallization Strategy: Dissolve in hot Ethanol, then cool or add water (anti-solvent) to

precipitate.

Class D: Low / Insoluble (<1 mg/mL)
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Best for: Anti-solvents, precipitation, washing.

Water: Practically insoluble due to the lipophilic bromo and ethoxy groups.

Hexanes / Heptane: Very low solubility. Used to precipitate the compound from DCM or

EtOAc solutions.

Experimental Protocols
As specific literature values are sparse, you must validate solubility empirically. Below are two

protocols: a quick visual screen for process development and a quantitative method for

analytical standards.

Protocol 1: Visual Solubility Screening (Tier 1)
Use this for rapid solvent selection during synthesis or purification.

Materials:

10 mg of 2-Bromo-6-ethoxy-3-nitropyridine per vial.

Solvents: DCM, EtOAc, MeOH, Hexane, Toluene.

Glass vials (4 mL).

Procedure:

Place 10 mg of solid into a vial.

Add 100

L of solvent (Target: 100 mg/mL). Vortex for 30 seconds.

Clear solution?

High Solubility.

Solid remains?

Proceed to step 3.
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Add 900

L of solvent (Total: 1 mL, Target: 10 mg/mL). Vortex/Sonicate.

Clear solution?

Moderate Solubility.

Solid remains?

Low Solubility.

(Optional) Heat the "Low Solubility" vial to boiling point (with venting).

Dissolves on heat?

Candidate for recrystallization.

Protocol 2: Thermodynamic Solubility by HPLC (Tier 2)
Use this for precise physicochemical characterization (e.g., for formulation).

Principle: Saturation Shake-Flask method followed by HPLC-UV quantification.

Saturation: Add excess solid (~50 mg) to 2 mL of the target solvent (e.g., pH 7.4 buffer or 1-

Octanol).

Equilibrium: Shake at constant temperature (

) for 24 hours.

Filtration: Filter supernatant through a 0.45

m PTFE filter (to avoid adsorption of lipophilic compounds).

Quantification: Inject filtrate into HPLC.

Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile (Gradient).
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Detection: UV at 254 nm (Nitropyridine absorbance).

Calculation: Compare peak area against a standard curve of known concentration in

DMSO.

Visualization: Decision Workflows
Figure 1: Solubility Screening Workflow
A logic gate for determining the utility of a solvent based on visual observation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 10 mg Compound
+ 100 µL Solvent

Visual Check:
Dissolved?

High Solubility
(>100 mg/mL)

Use for: Reactions

Yes

Add 900 µL Solvent
(Total 1 mL)

No

Visual Check:
Dissolved?

Moderate Solubility
(10-100 mg/mL)

Use for: Extraction

Yes

Heat to Reflux

No

Dissolved on Heat?

Recrystallization Solvent
(Soluble Hot / Insoluble Cold)

Yes

Insoluble
(<10 mg/mL)

Use for: Anti-solvent / Wash

No

Click to download full resolution via product page

Caption: Step-by-step decision tree for classifying solvent utility based on visual solubility

thresholds.

Figure 2: Recrystallization Strategy
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The most common purification method for this intermediate is recrystallization. This diagram

outlines the solvent pairing logic.

Crude
2-Bromo-6-ethoxy-3-nitropyridine

Dissolve at Reflux

Primary Solvent:
Ethanol (Hot)

Hot Filtration
(Remove insolubles) Cool to RT / 0°C Crystals Form?

Add Anti-Solvent:
Water (dropwise)No

Pure CrystalsYes

Click to download full resolution via product page

Caption: Standard recrystallization workflow using Ethanol/Water system, exploiting the

compound's temperature-dependent solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile of 2-Bromo-6-ethoxy-
3-nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189582/docs#technical-guide-solubility-profile-of-2-
bromo-6-ethoxy-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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